Cas no 157859-20-6 (Triisopropylsilyl acrylate)

• Product Name: Triisopropylsilyl acrylate
• CAS No: 157859-20-6
• MF: C₁₂H₂₄O₂Si
• MW: 228.40326499939
• MDL: MFCD01861733
• CID: 159859
• PubChem ID: 167468
• Update Time: 2025-05-20

Triisopropylsilyl acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,tris(1-methylethyl)silyl ester
• ACRYLOXYTRIISOPROPYLSILANE
• tri(propan-2-yl)silyl prop-2-enoate
• TRIISOPROPYLSILYL ACRYLATE
• TIPSA
• Tri(isopropyl)silylacrylate
• Acrylic Acid Triisopropylsilyl Ester (stabilized with BHT)
• TRIS(ISOPROPYL)SILYL ACRYLATE
• TIPX(Triisopropyl silyl acrylate)
• Acrylic acid trisisopropylsilyl ester
• Tri-isopropyl silyl acrylate
• Tri(isopropyl)silyl acrylate
• tris(propan-2-yl)silyl prop-2-enoate
• 2-Propenoic acid, tris(1-methylethyl)silyl ester
• Triisopropylsilylacrylate
• PQSIXYSSKXAOFE-UHFFFAOYSA-N
• BCP11432
• Acrylic acid triisopropylsilyl ester
• AKO
• EC 457-670-6
• SCHEMBL475926
• NS00077829
• DTXSID10166323
• Triisopropylsilyl Acrylate (Stabilized With Bht)
• AMY42279
• AKOS015904494
• T3789
• J-510289
• FT-0686732
• FS-6134
• 157859-20-6
• CS-0006219
• A883472
• MFCD01861733
• s18010
• TRIISOPROPYLSILYL PROP-2-ENOATE
• DB-318560
• Triisopropylsilyl acrylate

• MDL： MFCD01861733
• Inchi： 1S/C12H24O2Si/c1-8-12(13)14-15(9(2)3,10(4)5)11(6)7/h8-11H,1H2,2-7H3
• InChI Key： PQSIXYSSKXAOFE-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)OC(C=C)=O

Computed Properties

• Exact Mass: 228.15500
• Monoisotopic Mass: 228.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data available
• Density: 0.871±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 102°C/10mmHg(lit.)
• Flash Point: 77.6±14.3 ºC,
• Refractive Index: 1.43
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 26.30000
• LogP: 3.89110

Triisopropylsilyl acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H317-H319-H410
• Warning Statement： P210-P261-P264-P272-P273-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P391-P403+P235-P501
• Safety Instruction： H303+H313+H333
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Triisopropylsilyl acrylate

Triisopropylsilyl Acrylate: A Comprehensive Overview

Triisopropylsilyl acrylate (CAS No. 157859-20-6) is a versatile compound that has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. This compound, also referred to as TIPS acrylate, is a derivative of acrylate with a silyl group, specifically triisopropylsilyl, attached to the oxygen atom. Its structure endows it with both organic and silicon-based functionalities, making it a valuable material in modern chemistry and materials science.

The synthesis of triisopropylsilyl acrylate typically involves the reaction of triisopropylsilyl chloride with acrylic acid in the presence of a base. This reaction yields a compound with a reactive silyl group and an acrylic moiety, which can be further modified or utilized in various chemical processes. The silyl group imparts hydrophobicity and thermal stability, while the acrylic group provides reactivity and compatibility with polymer systems.

One of the most notable applications of triisopropylsilyl acrylate is in the field of polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable monomer for synthesizing advanced polymers with tailored properties. For instance, it can be used to prepare hydrophobic coatings, adhesives, and elastomers that exhibit excellent resistance to environmental factors such as moisture, UV radiation, and temperature fluctuations.

Recent studies have highlighted the potential of TIPS acrylate in bio-related applications. Researchers have explored its use as a precursor for biocompatible materials, particularly in drug delivery systems and tissue engineering. The silyl group's biodegradability and the acrylic group's reactivity make it an ideal candidate for designing materials that can interact with biological systems without causing adverse effects.

In addition to its polymer and bio-related applications, triisopropylsilyl acrylate has found utility in electronic materials. Its thermal stability and ability to form cross-linked networks make it suitable for use in high-performance adhesives, encapsulants, and dielectrics. Recent advancements have demonstrated its potential in flexible electronics and optoelectronic devices, where its mechanical flexibility and electrical properties are highly advantageous.

The chemical properties of TIPS acrylate are also exploited in analytical chemistry. Its ability to form stable complexes with certain metal ions has led to its use as a chelating agent in separations and sensing applications. Moreover, its reactivity towards nucleophiles makes it a useful reagent in organic synthesis, particularly in protecting group strategies.

From an environmental perspective, the degradation behavior of triisopropylsilyl acrylate has been studied extensively. Research indicates that under certain conditions, such as exposure to UV light or enzymatic action, the silyl group undergoes cleavage, leading to biodegradation products that are less harmful to ecosystems. This property is particularly relevant for applications where environmental impact is a concern.

In summary, triisopropylsilyl acrylate (CAS No. 157859-20-6) is a multifaceted compound with applications spanning polymer chemistry, bioengineering, electronics, and analytical sciences. Its unique combination of organic and silicon-based functionalities continues to drive innovative research and development across diverse industries. As new studies emerge highlighting its potential in emerging fields such as nanotechnology and green chemistry, TIPS acrylate is poised to play an even more significant role in shaping future technologies.